Cas no 3002476-91-4 ((6-Bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol)

• Product Name: (6-Bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol
• CAS No: 3002476-91-4
• MF: C₁₂H₁₀BrFOS
• MW: 301.174604892731
• CID: 6797182
• PubChem ID: 171366641
• Update Time: 2025-05-22

(6-Bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol
• 3002476-91-4
• (6-Bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol

• Inchi： 1S/C12H10BrFOS/c1-7-4-5-8(13)10(11(7)14)12(15)9-3-2-6-16-9/h2-6,12,15H,1H3
• InChI Key： BSMLKROQTRDXCA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C(C1=CC=CS1)O)F

Computed Properties

• Exact Mass: 299.96198g/mol
• Monoisotopic Mass: 299.96198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.558±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 391.3±37.0 °C(Predicted)
• pka: 12.45±0.20(Predicted)

Additional information on (6-Bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol

The Compound CAS No. 3002476-91-4: (6-Bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol

(6-Bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol, identified by the CAS number 3002476-91-4, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a bromine atom, a fluorine atom, a methyl group, and a hydroxymethyl group attached to a phenyl ring, which is further connected to a thiophene moiety. The presence of these substituents makes it an intriguing subject for research due to its potential applications in drug discovery and advanced materials development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenolic precursor. Recent advancements in cross-coupling reactions have enabled researchers to efficiently construct the biaryl structure, which is a critical step in forming the compound's backbone. The introduction of the bromine and fluorine atoms is achieved through precise substitution reactions, while the methyl group is introduced via alkylation. The final step involves the attachment of the hydroxymethyl group, which is often performed using nucleophilic substitution or oxidation techniques.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The bromine and fluorine atoms are known to enhance the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit promising antitumor activity, particularly in targeting specific cancer cell lines. Additionally, its interaction with various biological pathways has been explored, revealing potential applications in the treatment of inflammatory diseases and neurodegenerative disorders.

In terms of materials science, this compound has shown remarkable properties as a building block for constructing advanced organic materials. Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on optimizing its electronic properties through structural modifications, leading to improved device performance.

The study of this compound has also contributed significantly to our understanding of heterocyclic chemistry. The thiophene moiety plays a crucial role in stabilizing the molecule's structure through resonance effects. This stabilization not only enhances the compound's chemical stability but also influences its reactivity in various synthetic transformations. Researchers have exploited these properties to develop novel synthetic routes for constructing similar heterocyclic compounds.

Furthermore, this compound serves as an excellent model system for investigating intermolecular interactions. Its ability to form hydrogen bonds and π–π interactions has been extensively studied using computational chemistry methods. These studies have provided valuable insights into its solubility, crystallization behavior, and self-assembling properties.

In conclusion, CAS No. 3002476-91-4: (6-Bromo-2-fluoro-3-methylphenyl)(thiophen-2-yl)methanol stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.